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Compound of Interest

Compound Name: Albicanol

Cat. No.: B1665692 Get Quote

For researchers and scientists engaged in drug development and other chemical research, the

safe handling and disposal of laboratory chemicals are of paramount importance. This

document provides a comprehensive guide to the proper disposal procedures for Albicanol, a
sesquiterpenoid alcohol. Adherence to these protocols is essential for ensuring laboratory

safety, environmental protection, and regulatory compliance.

Safety and Handling
Before handling Albicanol, it is crucial to consult the Safety Data Sheet (SDS) for detailed

information regarding its hazards, necessary personal protective equipment (PPE), and first-aid

measures. While a specific, comprehensive SDS for Albicanol is not readily available in public

databases, information on similar terpenoid compounds suggests that it should be handled with

care.

General Precautions:

Wear standard personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential vapors.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Prevent release into the environment.

Albicanol Properties
The following table summarizes key quantitative data for Albicanol.

Property Value Source

CAS Number 54632-04-1 [1][2][3][4][5][6]

Molecular Formula C15H26O [1][3][4]

Molecular Weight 222.37 g/mol [1][2][4]

Appearance
Not explicitly stated, likely a

solid or oil

Solubility
Estimated water solubility:

7.289 mg/L @ 25 °C
[5]

Boiling Point
Estimated: 299.34 °C @

760.00 mm Hg
[5]

Flash Point
Estimated: 225.00 °F (107.30

°C)
[5]

Step-by-Step Disposal Procedures
The proper disposal of Albicanol waste depends on its form (solid, liquid solution, or

contaminated materials). Under no circumstances should Albicanol or its solutions be

disposed of down the drain or in regular trash.[7] All Albicanol waste must be collected,

properly labeled, and disposed of through your institution's designated chemical waste

management program.

Solid Albicanol Waste
For the disposal of pure, solid Albicanol that is expired, unused, or contaminated:

Packaging: Place the solid Albicanol in a clearly labeled, sealable, and chemically

compatible container. The original container is often the best option. Ensure the container is
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in good condition with no cracks or leaks.

Labeling: Affix a hazardous waste label to the container. Clearly write "Waste Albicanol" and

the approximate quantity. Include the date of disposal.

Storage: Store the labeled waste container in a designated satellite accumulation area, away

from incompatible chemicals, until it is collected by your institution's Environmental Health

and Safety (EHS) department.

Liquid Albicanol Waste (Solutions)
For the disposal of solutions containing Albicanol:

Segregation: Do not mix Albicanol waste with other solvent waste streams unless explicitly

permitted by your EHS office. Halogenated and non-halogenated solvent wastes should

generally be kept separate.

Collection: Collect the Albicanol solution in a designated, leak-proof, and chemically

compatible waste container.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Waste

Albicanol," the solvent(s) used, and the estimated concentration.

Storage: Keep the container tightly sealed and store it in a designated satellite accumulation

area with secondary containment.

Contaminated Labware and Debris
For items such as gloves, pipette tips, and glassware that have come into contact with

Albicanol:

Solid Debris: Place all contaminated solid items (e.g., gloves, wipes, disposable lab coats)

into a designated, clearly labeled, and sealed plastic bag or container. Label the container as

"Albicanol Contaminated Debris." This container should be disposed of as solid chemical

waste through your institution's EHS program.

Contaminated Glassware:
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Rinsing: Rinse the glassware with a small amount of a suitable solvent (e.g., ethanol or

acetone).

Rinsate Collection: The solvent rinsate must be collected and treated as liquid chemical

waste, as described in the "Liquid Albicanol Waste" section.

Final Cleaning: After the initial rinse, the glassware can typically be washed with soap and

water.

Experimental Protocol: Waste Collection and
Segregation
The primary "experimental protocol" for the safe management and disposal of Albicanol is the

adherence to proper waste collection and segregation procedures. The ultimate disposal

method, typically high-temperature incineration, is handled by a licensed hazardous waste

disposal facility contracted by your institution.

Methodology:

Identify Waste Streams: At the outset of any experiment involving Albicanol, identify all

potential forms of waste that will be generated (solid, liquid, contaminated debris).

Prepare Waste Containers: Before starting the experiment, prepare and label the appropriate

waste containers for each identified waste stream.

Segregate at the Source: During the experiment, diligently segregate waste as it is

generated. Avoid mixing different types of chemical waste.

Secure and Store: Once the experiment is complete, ensure all waste containers are

securely sealed and stored in the designated satellite accumulation area.

Arrange for Pickup: Follow your institution's procedures to arrange for the pickup of the

hazardous waste by the EHS department.

Albicanol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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